3-chloro-N-(cyanomethyl)-N-ethyl-2,4-difluorobenzamide

• IUPAC Name: 3-chloro-N-(cyanomethyl)-N-ethyl-2,4-difluorobenzamide
• InChI: InChI=1S/C11H9ClF2N2O/c1-2-16(6-5-15)11(17)7-3-4-8(13)9(12)10(7)14/h3-4H,2,6H2,1H3
• InChI Key: DWGFJOPCIUENTJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC#N)C(=O)C1=C(C(=C(C=C1)F)Cl)F
• Molecular Formula: C11H9ClF2N2O
• Molecular Weight: 258.65 g/mol

Description

3-chloro-N-(cyanomethyl)-N-ethyl-2,4-difluorobenzamide, also known as CF3-EB-CN, is a synthetic compound that has gained attention in the scientific community due to its potential use as a herbicide. CF3-EB-CN belongs to the class of benzamide herbicides, which are widely used in agriculture to control weeds.

Mechanism of Action

3-chloro-N-(cyanomethyl)-N-ethyl-2,4-difluorobenzamide acts as an inhibitor of the enzyme acetyl-coenzyme A carboxylase (ACCase), which is involved in the biosynthesis of fatty acids in plants. ACCase catalyzes the carboxylation of acetyl-CoA to form malonyl-CoA, which is a precursor for fatty acid synthesis. This compound binds to the biotin carboxylase domain of ACCase and prevents the carboxylation of acetyl-CoA, leading to a decrease in fatty acid synthesis. This results in the inhibition of cell division and growth in plants, ultimately leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have a selective mode of action, targeting the fatty acid biosynthesis pathway in plants but not in animals. This makes it a promising herbicide with low toxicity to non-target organisms. This compound has also been found to affect the expression of certain genes in plants, leading to changes in their metabolism. Additionally, this compound has been shown to affect the lipid composition of plants, leading to changes in their membrane structure and function.

Advantages and Limitations for Lab Experiments

3-chloro-N-(cyanomethyl)-N-ethyl-2,4-difluorobenzamide has several advantages for lab experiments. It is a potent herbicide with a selective mode of action, making it useful for studying the fatty acid biosynthesis pathway in plants. This compound is also stable and easy to handle, making it a convenient tool for researchers. However, this compound has some limitations for lab experiments. It is expensive to synthesize and requires specialized equipment and expertise. Additionally, this compound has limited solubility in water, which may affect its efficacy in certain experimental conditions.

Future Directions

There are several future directions for research on 3-chloro-N-(cyanomethyl)-N-ethyl-2,4-difluorobenzamide. One area of interest is the development of more efficient synthesis methods to reduce the cost and increase the yield of this compound. Another area of research is the investigation of the molecular mechanism of action of this compound, including the identification of its binding site on ACCase. Additionally, this compound could be used as a tool to study the role of fatty acids in plant growth and development. Finally, the potential use of this compound in combination with other herbicides could be explored to develop more effective weed control strategies.

Synthesis Methods

The synthesis of 3-chloro-N-(cyanomethyl)-N-ethyl-2,4-difluorobenzamide involves the reaction of 3-chloro-2,4-difluoroaniline with ethyl chloroformate and sodium cyanide. The reaction proceeds in the presence of a base such as triethylamine and a solvent such as acetonitrile. The final product is obtained after purification by column chromatography. The synthesis method of this compound has been optimized to achieve high yield and purity.

Scientific Research Applications

3-chloro-N-(cyanomethyl)-N-ethyl-2,4-difluorobenzamide has been extensively studied for its herbicidal properties. It has been found to be effective against a wide range of weeds, including resistant species. This compound works by inhibiting the activity of a key enzyme involved in the biosynthesis of fatty acids, which are essential for plant growth. This compound has also been investigated for its potential use as a tool in plant physiology research. It has been shown to affect the expression of certain genes and the metabolism of lipids in plants.